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Compound of Interest

Compound Name: 2-Nitroaniline-4-sulfonic acid

Cat. No.: B1294930

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for the handling and
disposal of 2-Nitroaniline-4-sulfonic acid (CAS#: 616-84-2), a key intermediate in the
synthesis of dyes and pigments.[1][2] Adherence to these procedures is critical to ensure a
safe laboratory environment.

Potential Health Hazards

2-Nitroaniline-4-sulfonic acid is irritating to the eyes, respiratory system, and skin.[3]
Inhalation may cause severe respiratory tract irritation, potentially leading to spasm,
inflammation, edema of the larynx and bronchi, chemical pneumonitis, and pulmonary edema.
[3] Ingestion can result in gastrointestinal irritation with symptoms of nausea, vomiting, and
diarrhea.[3]

Personal Protective Equipment (PPE) and
Engineering Controls

To mitigate exposure risks, a combination of engineering controls and personal protective
equipment is mandatory. Facilities must be equipped with an eyewash station and a safety
shower.[3] Adequate ventilation is crucial to maintain low airborne concentrations of the
chemical.[3]
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Protection Type Specific Recommendations Regulatory Standards

Chemical safety goggles or
OSHA 29 CFR 1910.133 or

Eye/Face Protection appropriate protective
European Standard EN166.[3]

eyeglasses.

Appropriate protective gloves . )
) ) ) ) EN 374 for chemical protection
Skin Protection and clothing to prevent skin
gloves.[4]
exposure.

A NIOSH/MSHA or European
Standard EN 149 approved

Respiratory Protection respirator is required if

OSHA 29 CFR 1910.134 or

o European Standard EN 149.[3]
exposure limits are exceeded

or if irritation occurs.

Step-by-Step Handling and Storage Protocol

Handling:

e Minimize Dust: Handle the solid material in a way that minimizes dust generation and

accumulation.[3]

e Avoid Contact: Prevent contact with eyes, skin, and clothing.[3] Do not breathe dust, vapor,
mist, or gas.[3]

e Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[5]

e Hygiene: Wash hands thoroughly after handling.[6] Contaminated clothing should be
removed and washed before reuse.[3] Do not eat, drink, or smoke in handling areas.[7]

Storage:
o Container: Keep the container tightly closed.[1][3]

e Location: Store in a cool, dry, and well-ventilated place.[1][3]
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e Incompatibilities: Store away from incompatible materials such as oxidizing agents, acids,
acid anhydrides, acid chlorides, and chloroformates.[3][5]

Workflow for Handling 2-Nitroaniline-4-sulfonic Acid

Preparation

1. Don Required PPE
(Goggles, Gloves, Lab Coat)

:

2. Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Handling

3. Weigh/Transfer Chemical
in Fume Hood

i

4. Minimize Dust Generation

:

5. Tightly Close Container

Cleanup & Storage

6. Clean Work Area

i

7. Doff and Dispose/Clean PPE

:

8. Wash Hands Thoroughly

i

9. Store in Designated Area
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Safe Handling Workflow

First Aid Measures

Immediate action is required in case of exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air immediately. If not
breathing, give artificial respiration (do not use
mouth-to-mouth). If breathing is difficult,
administer oxygen. Seek immediate medical

attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

clothing and shoes. Seek medical aid.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.[3]

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have
them drink 2-4 cupfuls of milk or water. Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.[3]

Spill and Disposal Plan

Accidental Release:

In the event of a spill, evacuate the area. Wear appropriate personal protective equipment as

outlined in Section 8 of the Safety Data Sheet.[3] Avoid generating dusty conditions.[3]

» Containment: Cover drains to prevent entry into the sewer system.
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e Cleanup: Carefully sweep or vacuum up the material and place it into a suitable, closed
container for disposal.[3]

e Ventilation: Ensure the area is well-ventilated after cleanup.[3]

Disposal:

Dispose of 2-Nitroaniline-4-sulfonic acid and any contaminated materials in accordance with
all applicable federal, state, and local regulations.[3] Do not allow the product to enter drains.
Contact a licensed professional waste disposal service to dispose of this material.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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